Cas no 1082828-64-5 (4-(5-tert-Butyl-1,3,4-oxadiazol-2-yl)piperidine)

• Product Name: 4-(5-tert-Butyl-1,3,4-oxadiazol-2-yl)piperidine
• CAS No: 1082828-64-5
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5230358
• Update Time: 2026-03-07

4-(5-tert-Butyl-1,3,4-oxadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-tert-Butyl-1,3,4-oxadiazol-2-yl)piperidine
• 2-(Tert-butyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole

• Inchi： 1S/C11H19N3O/c1-11(2,3)10-14-13-9(15-10)8-4-6-12-7-5-8/h8,12H,4-7H2,1-3H3
• InChI Key： CFMWSQWFSICMSM-UHFFFAOYSA-N
• SMILES： N1CCC(C2=NN=C(C(C)(C)C)O2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(5-tert-Butyl-1,3,4-oxadiazol-2-yl)piperidine

Chemical Profile of 4-(5-tert-Butyl-1,3,4-oxadiazol-2-yl)piperidine (CAS No. 1082828-64-5)

4-(5-tert-Butyl-1,3,4-oxadiazol-2-yl)piperidine, identified by its CAS number 1082828-64-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the piperidine class, which is well-documented for its role in medicinal chemistry as a privileged scaffold in drug discovery. The presence of the 1,3,4-oxadiazole moiety further enhances its potential as a bioactive molecule, contributing to its versatility in drug design.

The 1,3,4-oxadiazole ring is a five-membered heterocycle containing two oxygen atoms and one nitrogen atom. This structural motif is known for its stability and ability to engage in various non-covalent interactions with biological targets, making it a valuable component in the development of small-molecule drugs. The 5-tert-butyl substituent appended to the oxadiazole ring introduces steric bulk and may influence the compound's solubility, metabolic stability, and binding affinity. These features make 4-(5-tert-butyl-1,3,4-oxadiazol-2-yl)piperidine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The combination of the piperidine and 1,3,4-oxadiazole scaffolds has been particularly fruitful in this regard. Studies have demonstrated that such hybrid structures can exhibit potent activity against a variety of biological targets, including enzymes and receptors involved in inflammatory diseases, cancer, and central nervous system disorders. The specific arrangement of atoms in 4-(5-tert-butyl-1,3,4-oxadiazol-2-yl)piperidine may contribute to its ability to modulate these targets effectively.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The piperidine core is known to be pharmacologically favorable due to its ability to cross the blood-brain barrier and interact with intracellular targets. Additionally, the 1,3,4-oxadiazole moiety has been shown to enhance binding interactions through hydrogen bonding and hydrophobic effects. These characteristics make 4-(5-tert-butyl-1,3,4-oxadiazol-2-yl)piperidine an attractive candidate for further optimization.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 4-(5-tert-butyl-1,3,4-oxadiazol-2-yl)piperidine with high precision. These tools have been instrumental in identifying key interactions between the compound and potential biological targets. For instance, molecular docking studies have suggested that this molecule may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory processes. Such insights are crucial for designing more effective inhibitors with therapeutic potential.

The synthesis of 4-(5-tert-butyl-1,3,4-oxadiazol-2-yl)piperidine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of the 5-tert-butyl group requires careful control over reaction conditions to ensure high yield and purity. Additionally, the formation of the 1,3,4 oxadiazole ring typically involves cyclocondensation reactions between appropriate precursors. These synthetic strategies underscore the importance of robust methodologies in accessing complex heterocyclic compounds like this one.

In vitro studies have begun to elucidate the pharmacological profile of 4-(5 tert butyl 1 3 4 oxadiazol 2 yl)piperidine. Initial results suggest that it may exhibit inhibitory activity against certain enzymes relevant to disease pathways. For example, preliminary data indicate that this compound might interfere with the catalytic activity of COX enzymes without significant toxicity at moderate concentrations. Such findings are encouraging for further development efforts aimed at refining its pharmacological properties.

The potential therapeutic applications of 4-(5 tert butyl 1 3 4 oxadiazol 2 yl)piperidine are broad and span multiple disease areas including inflammation-related disorders such as rheumatoid arthritis or psoriasis where COX inhibition could provide relief from symptoms by reducing prostaglandin synthesis through molecular interaction mechanisms involving enzyme inhibition pathways modulated by structural features present within this molecular framework

The incorporation into drug candidates also raises interesting considerations regarding bioavailability distribution metabolism excretion BME properties which must be carefully evaluated during preclinical development phases before moving into human clinical trials

The structural complexity inherent within this molecule presents both challenges opportunities medicinal chemists face when designing next generation therapeutics balancing efficacy selectivity toxicity factors while maintaining synthetic feasibility cost effective production scales essential aspects driving modern pharmaceutical innovation forward